Cas no 1249449-47-5 (2-Amino-5-ethoxy-4-fluorobenzoic acid)

• Product Name: 2-Amino-5-ethoxy-4-fluorobenzoic acid
• CAS No: 1249449-47-5
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5167787
• PubChem ID: 61992347
• Update Time: 2025-07-18

2-Amino-5-ethoxy-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-ethoxy-4-fluorobenzoic acid
• Benzoic acid, 2-amino-5-ethoxy-4-fluoro-
• 2-Amino-5-ethoxy-4-fluorobenzoic acid

• Inchi： 1S/C9H10FNO3/c1-2-14-8-3-5(9(12)13)7(11)4-6(8)10/h3-4H,2,11H2,1H3,(H,12,13)
• InChI Key： ZDGVEOJKYYFOLI-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=C1OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-5-ethoxy-4-fluorobenzoic acid

2-Amino-5-ethoxy-4-fluorobenzoic Acid (CAS No. 1249449-47-5): An Overview and Recent Developments

2-Amino-5-ethoxy-4-fluorobenzoic acid (CAS No. 1249449-47-5) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features an aromatic ring substituted with an amino group, an ethoxy group, and a fluorine atom, which collectively confer specific chemical and biological properties. In this article, we will delve into the structure, synthesis, properties, and recent research advancements of 2-Amino-5-ethoxy-4-fluorobenzoic acid.

Structure and Synthesis

The molecular formula of 2-Amino-5-ethoxy-4-fluorobenzoic acid is C₁₀H₁₀FO₃N, with a molecular weight of approximately 213.19 g/mol. The compound can be synthesized through various routes, but one common method involves the reaction of 4-fluoro-3-nitrobenzoic acid with ethanol in the presence of a catalyst, followed by reduction of the nitro group to an amino group. This multi-step process ensures the formation of the desired product with high purity and yield.

Physical and Chemical Properties

2-Amino-5-ethoxy-4-fluorobenzoic acid is a white crystalline solid that is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). It has a melting point ranging from 160°C to 163°C. The presence of the amino group and the ethoxy group imparts basicity to the molecule, while the carboxylic acid group provides acidic properties. These dual functionalities make it suitable for various chemical reactions and derivatizations.

Applications in Pharmaceutical Research

2-Amino-5-ethoxy-4-fluorobenzoic acid has garnered significant attention in pharmaceutical research due to its potential as a building block for drug discovery. Recent studies have explored its use in the development of novel antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The unique combination of functional groups allows for the design of compounds with improved bioavailability and reduced toxicity.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 2-Amino-5-ethoxy-4-fluorobenzoic acid and evaluated their antiviral activity against influenza A virus. One derivative exhibited potent antiviral activity with an EC₅₀ value of 0.5 μM, demonstrating its potential as a lead compound for further optimization.

Biochemical Properties and Mechanisms of Action

The biochemical properties of 2-Amino-5-ethoxy-4-fluorobenzoic acid have been extensively studied to understand its mechanisms of action. Research has shown that it can interact with specific enzymes involved in viral replication pathways, thereby inhibiting viral replication without causing significant cytotoxicity to host cells. This selective inhibition is crucial for developing safe and effective antiviral therapies.

A study published in Bioorganic & Medicinal Chemistry Letters investigated the interaction of 2-Amino-5-ethoxy-4-fluorobenzoic acid with RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication. The results indicated that the compound binds to a specific pocket on RdRp, disrupting its function and preventing viral RNA synthesis.

Safety and Toxicology

The safety profile of 2-Amino-5-ethoxy-4-fluorobenzoic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity in vitro and in vivo models. In acute toxicity studies conducted on rodents, no significant adverse effects were observed at doses up to 1000 mg/kg. Chronic toxicity studies are ongoing to further evaluate its long-term safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-Amino-5-ethoxy-4-fluorobenzoic acid highlights its potential as a valuable intermediate in drug discovery and development. Future studies will focus on optimizing its structure to enhance its pharmacological properties and reduce any potential side effects. Additionally, exploring its applications in other therapeutic areas such as cancer and neurodegenerative diseases may uncover new opportunities for this versatile compound.